2-Amino-6-methyl-N-(o-tolyl)benzamide
Overview
Description
2-Amino-6-methyl-N-(o-tolyl)benzamide, also known as AMT, is an organic compound belonging to the class of benzamides. It is a white, odourless crystalline solid with a melting point of 119-121°C, and is soluble in water and ethanol. AMT is known to be an inhibitor of monoamine oxidases, and has been studied for its potential applications in the fields of pharmacology and biochemistry.
Scientific Research Applications
Electrospray Mass Spectrometry
One application of derivatives of aminobenzamides like 2-Amino-6-methyl-N-(o-tolyl)benzamide is in electrospray mass spectrometry. These derivatives have been used to prepare N-linked glycans for mass spectrometry, aiding in the analysis of their fragmentation spectra. This process involves examining the collision-induced dissociation (CID) fragmentation spectra, crucial in understanding molecular structures and interactions in various compounds (Harvey, 2000).
Synthesis and Activity Studies
2-Amino-6-methyl-N-(o-tolyl)benzamide derivatives have been synthesized and studied for their potential medicinal applications, such as in the development of anticonvulsant drugs. These studies focus on understanding the structure-activity correlations of these compounds, which is pivotal in drug discovery and development (Scott et al., 1993).
Cardiac Electrophysiological Activity
The compound and its derivatives have been explored for their cardiac electrophysiological activities. This research is significant in the development of new selective class III agents, which can have therapeutic applications in treating various cardiac conditions (Morgan et al., 1990).
Enhancing DNA Synthesis
Studies have shown that benzamide derivatives can enhance unscheduled DNA synthesis after ultraviolet irradiation in human lymphocytes. This property is critical for understanding the cellular mechanisms of DNA repair and could have implications in cancer research and therapy (Miwa et al., 1981).
Synthesis and Antimicrobial Activity
The synthesis of new benzo[a]phenoxazine-based fluorophores using derivatives of aminobenzamides has been studied for their potential antimicrobial activity. These studies are crucial in the ongoing search for new antimicrobial agents, particularly against resistant strains of bacteria and fungi (Frade et al., 2007).
Neuroleptic Activity
Benzamides like 2-Amino-6-methyl-N-(o-tolyl)benzamide have been synthesized and evaluated for their neuroleptic activity, which is essential in the development of new treatments for psychiatric disorders such as schizophrenia (Iwanami et al., 1981).
properties
IUPAC Name |
2-amino-6-methyl-N-(2-methylphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-10-6-3-4-9-13(10)17-15(18)14-11(2)7-5-8-12(14)16/h3-9H,16H2,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJCBUJASTUIFPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N)C(=O)NC2=CC=CC=C2C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90602759 |
Source
|
| Record name | 2-Amino-6-methyl-N-(2-methylphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90602759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-methyl-N-(o-tolyl)benzamide | |
CAS RN |
371244-06-3 |
Source
|
| Record name | 2-Amino-6-methyl-N-(2-methylphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90602759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-4H-furo[3,2-b]pyrrole-5-carboxylic acid](/img/structure/B1612692.png)
![2-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline](/img/structure/B1612693.png)
